Cas no 825615-90-5 (1H-Benzimidazole, 2-(4-nitro-1H-pyrazol-3-yl)-)

• Product Name: 1H-Benzimidazole, 2-(4-nitro-1H-pyrazol-3-yl)-
• CAS No: 825615-90-5
• MF: C₁₀H₇N₅O₂
• MW: 229.194880723953
• CID: 689025
• PubChem ID: 136073329
• Update Time: 2025-04-19

1H-Benzimidazole, 2-(4-nitro-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(4-nitro-1H-pyrazol-3-yl)-
• 2-(4-nitro-1,2-dihydropyrazol-3-ylidene)benzimidazole
• 2-(4-Nitro-1H-pyrazol-3-yl)-1H-benzo[d]imidazole
• 825615-90-5
• 2-(4-nitro-1H-pyrazol-3-yl)-1H-benzimidazole
• 2-(4-nitro-1h-pyrazol-3-yl)-1h-benzoimidazole
• 2-(4-Nitro-1,2-dihydro-3H-pyrazol-3-ylidene)-2H-benzimidazole
• DTXSID20729246
• HRJFDNPIEGQPBW-UHFFFAOYSA-N
• SCHEMBL1645381

• Inchi： 1S/C10H7N5O2/c16-15(17)8-5-11-14-9(8)10-12-6-3-1-2-4-7(6)13-10/h1-5H,(H,11,14)(H,12,13)
• InChI Key： HRJFDNPIEGQPBW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 229.05997448g/mol
• Monoisotopic Mass: 229.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų